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Introduction

3-(Allyloxy)aniline is an aromatic organic compound that belongs to the family of aniline
derivatives. Its structure incorporates both an amino group and an allyloxy group attached to a
benzene ring at the meta position. This unique combination of functional groups makes it a
versatile building block in organic synthesis, particularly in the fields of medicinal chemistry and
materials science.[1][2] The presence of the nucleophilic amino group allows for a variety of
coupling reactions, while the allyl group can participate in numerous transformations, including
addition reactions and rearrangements.[3][4] This guide provides a comprehensive overview of
the synthesis, properties, reactions, and potential applications of 3-(Allyloxy)aniline, with a
focus on its relevance to drug discovery and development.

Physicochemical Properties

A summary of the key physicochemical properties of 3-(Allyloxy)aniline is presented in the
table below. This data is essential for its proper handling, storage, and use in experimental
settings.
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Property Value Source
CAS Number 74900-81-5 [1]
Molecular Formula CoH11NO [1]
Molecular Weight 149.19 g/mol [1]
Appearance Liquid

Purity Typically >95%

Storage Temperature Room Temperature

Synthesis of 3-(Allyloxy)aniline

The most direct and common method for the synthesis of 3-(Allyloxy)aniline is the Williamson
ether synthesis.[5] This reaction involves the O-alkylation of 3-aminophenol with an allyl halide,
such as allyl bromide, in the presence of a base.[6][7]

Experimental Protocol: Williamson Ether Synthesis

Materials and Reagents:

e 3-Aminophenol

o Allyl bromide

e Potassium carbonate (K2COs) or Cesium carbonate (Cs2COs)
o Acetone or Acetonitrile (anhydrous)

o Ethyl acetate

e Hexanes

e Brine (saturated aqueous NacCl solution)

e Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0a4)
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Procedure:

» To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 3-
aminophenol (1.0 eq) and anhydrous acetone or acetonitrile.

e Add potassium carbonate (2.0 eq) to the mixture.
e Slowly add allyl bromide (1.1 eq) to the stirring suspension at room temperature.

» Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress
by thin-layer chromatography (TLC).

 After the reaction is complete, cool the mixture to room temperature and filter to remove the
inorganic salts.

o Concentrate the filtrate under reduced pressure to obtain the crude product.
 Dissolve the crude product in ethyl acetate and wash with water and then brine.

» Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and
concentrate under reduced pressure.

» Purify the crude product by flash column chromatography on silica gel, using a gradient of
ethyl acetate in hexanes as the eluent, to yield pure 3-(allyloxy)aniline.
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Synthetic workflow for 3-(Allyloxy)aniline.

Key Chemical Reactions

The bifunctional nature of 3-(Allyloxy)aniline allows for a range of chemical transformations at
both the amino and allyloxy groups.

Reactions of the Amino Group

The amino group in 3-(Allyloxy)aniline is a powerful ortho-, para-director in electrophilic
aromatic substitution reactions.[8] However, due to the meta-position of the allyloxy group, the
directing effects of both groups need to be considered. Common reactions include:

o Acylation: Reaction with acyl chlorides or anhydrides to form the corresponding amides.
» Alkylation: Reaction with alkyl halides to form secondary or tertiary amines.

o Diazotization: Reaction with nitrous acid to form a diazonium salt, which can then be used in
various coupling reactions (e.g., Sandmeyer reaction).
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» Electrophilic Aromatic Substitution: The aniline ring is activated towards electrophiles,
leading to substitution at the ortho and para positions relative to the amino group.[9]

Reactions of the Allyloxy Group

The allyl group is susceptible to a variety of reactions, including:

o Addition Reactions: The double bond can undergo hydrogenation, halogenation, and

hydrohalogenation.

» Claisen Rearrangement: Upon heating, aryl allyl ethers can undergo a-sigmatropic
rearrangement to form ortho-allylphenols.[4][10][11][12] In the case of 3-(allyloxy)aniline,
this would lead to the formation of 2-allyl-3-aminophenol and 4-allyl-3-aminophenol.
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Key reaction pathways of 3-(Allyloxy)aniline.

Applications in Drug Development

Aniline and its derivatives are fundamental building blocks in the pharmaceutical industry,
forming the core of numerous approved drugs.[13][14] The aniline moiety is often targeted for
modification to fine-tune the pharmacokinetic and pharmacodynamic properties of a drug
candidate. However, the metabolic oxidation of anilines can lead to the formation of reactive
metabolites, which is a significant concern in drug development due to potential toxicity.[2][15]

3-(Allyloxy)aniline offers a scaffold that can be elaborated into more complex molecules. The
allyloxy group can serve as a handle for further functionalization or can be used to modulate
the lipophilicity and metabolic stability of a compound. While specific examples of drugs derived
directly from 3-(allyloxy)aniline are not widely reported in the public domain, its potential as a
key intermediate is significant. Researchers may explore its use in the synthesis of kinase
inhibitors, GPCR ligands, and other biologically active molecules where a substituted aniline is
a key pharmacophore.

Analytical Methods

The purity and identity of 3-(Allyloxy)aniline can be determined using a variety of standard
analytical techniques.

Chromatographic Methods

¢ High-Performance Liquid Chromatography (HPLC): A reverse-phase HPLC method using a
C18 or C8 column with a mobile phase consisting of a mixture of acetonitrile and water (with
a small amount of acid like formic or phosphoric acid for better peak shape) is suitable for
purity analysis.[16][17][18][19]

o Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a powerful tool for the
analysis of volatile and semi-volatile compounds like 3-(allyloxy)aniline. It provides both
separation and structural information.[20][21]

Spectroscopic Methods

e Nuclear Magnetic Resonance (NMR) Spectroscopy:
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o H NMR: Expected signals include aromatic protons in the range of 6.0-7.5 ppm, the vinyl
protons of the allyl group between 5.0 and 6.5 ppm, the methylene protons of the allyloxy
group around 4.5 ppm, and a broad singlet for the amino protons.[22][23][24]

o 13C NMR: Aromatic carbons are expected in the 100-160 ppm range, with the carbon
bearing the oxygen appearing at the lower field. The carbons of the allyl group will appear
in the aliphatic and vinylic regions of the spectrum.[22][24]

e Infrared (IR) Spectroscopy: Characteristic absorption bands are expected for the N-H
stretching of the primary amine (around 3300-3500 cm™1), C-N stretching, C=C stretching of
the aromatic ring and the allyl group, and C-O stretching of the ether linkage.[25][26][27]

e Mass Spectrometry (MS): The electron ionization (EI) mass spectrum is expected to show a
molecular ion peak at m/z 149.[28] Common fragmentation patterns would likely involve the
loss of the allyl group (CsHs) leading to a fragment at m/z 108, and other characteristic
fragmentations of the aniline core.[29][30][31]
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Analytical methods for 3-(Allyloxy)aniline.

Safety and Handling

As a derivative of aniline, 3-(allyloxy)aniline should be handled with care, assuming it may
have similar toxicological properties. Aniline is toxic by inhalation, ingestion, and skin
absorption.[32] It is also a suspected carcinogen and mutagen.[32]

General Precautions:

Work in a well-ventilated fume hood.

o Wear appropriate personal protective equipment (PPE), including safety goggles, gloves
(nitrile or neoprene), and a lab coat.

¢ Avoid inhalation of vapors and contact with skin and eyes.

 In case of contact, immediately flush the affected area with copious amounts of water and
seek medical attention.

o Store in a tightly sealed container in a cool, dry place away from oxidizing agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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